Cas no 2172522-96-0 (5-(cyclopropylmethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(cyclopropylmethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172522-96-0
• MF: C₁₀H₁₂F₃N₃O₂
• MW: 263.21639251709
• CID: 5997578
• PubChem ID: 165839654
• Update Time: 2025-11-01

5-(cyclopropylmethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1593105
• 2172522-96-0

• Inchi： 1S/C10H12F3N3O2/c1-5(10(11,12)13)16-7(4-6-2-3-6)8(9(17)18)14-15-16/h5-6H,2-4H2,1H3,(H,17,18)
• InChI Key： UJBKXACYIRGEJZ-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(=C(C(=O)O)N=N1)CC1CC1)(F)F

Computed Properties

• Exact Mass: 263.08816112g/mol
• Monoisotopic Mass: 263.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68Ų

Additional information on 5-(cyclopropylmethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-(cyclopropylmethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172522-96-0)

5-(cyclopropylmethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2172522-96-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a trifluoromethyl group and a cyclopropylmethyl side chain in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for drug discovery and development.

The compound’s structure is characterized by a central triazole ring, which is flanked by an ester-like functionality at the 4-position and a branched alkyl group at the 1-position. The 1,1,1-trifluoropropan-2-yl moiety introduces fluorine atoms into the molecule, a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity. This design not only contributes to the molecule’s lipophilicity but also modulates its interaction with biological targets.

In recent years, there has been growing interest in triazole derivatives due to their demonstrated efficacy against various diseases. The trifluoromethyl group, in particular, is well-known for its ability to improve pharmacokinetic properties such as bioavailability and half-life. Additionally, the cyclopropylmethyl substituent can enhance binding interactions by introducing rigidity and steric bulk, which can be crucial for achieving high affinity to biological receptors.

Recent studies have highlighted the potential of 5-(cyclopropylmethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid in several therapeutic areas. For instance, research has suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The combination of the trifluoromethyl and cyclopropylmethyl groups appears to synergistically enhance its interaction with these enzymes, potentially leading to novel therapeutic interventions.

Moreover, the structural features of this compound make it an attractive scaffold for further derivatization. By modifying the substituents attached to the triazole ring or introducing additional functional groups, chemists can fine-tune its biological profile. Such modifications could lead to compounds with improved selectivity or reduced toxicity, which are critical factors in drug development.

The synthesis of 5-(cyclopropylmethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid presents both challenges and opportunities. The introduction of fluorine atoms requires specialized synthetic methodologies to ensure high yield and purity. However, advancements in fluorination techniques have made it more feasible to incorporate these atoms into complex molecules. Additionally, the presence of the cyclopropylmethyl group necessitates careful consideration during synthesis to avoid unwanted side reactions.

In conclusion,5-(cyclopropylmethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172522-96-0) represents a promising entity in pharmaceutical research. Its unique structural features and potential biological activities position it as a valuable candidate for further exploration. As our understanding of molecular interactions continues to evolve,this compound and its derivatives are likely to play an increasingly significant role in the development of novel therapeutics.